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Compound of Interest

Compound Name:
3-(3-Bromopropoxy)-4-

methoxybenzaldehyde

Cat. No.: B1322760 Get Quote

This guide provides a comparative analysis of the characterization data for 3-(3-
Bromopropoxy)-4-methoxybenzaldehyde and its structural isomers and analogs. It is

intended for researchers, scientists, and professionals in drug development who utilize such

intermediates in organic synthesis. This document outlines key physical properties,

summarizes spectroscopic data, and provides a detailed experimental protocol for its synthesis,

offering a validation framework for its use in research and manufacturing.

Comparative Analysis of Physicochemical
Properties
The validation of a chemical entity relies on the accurate determination of its physical and

chemical properties. The following table summarizes the key computed and experimental data

for 3-(3-Bromopropoxy)-4-methoxybenzaldehyde and selected alternatives. This allows for a

direct comparison of their fundamental characteristics.
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Property

3-(3-
Bromopropoxy
)-4-
methoxybenza
ldehyde

4-(3-
Bromopropoxy
)-3-
methoxybenza
ldehyde

3-Bromo-4-
methoxybenza
ldehyde

3-Ethoxy-4-
methoxybenza
ldehyde

Molecular

Formula
C₁₁H₁₃BrO₃[1] C₁₁H₁₃BrO₃[2] C₈H₇BrO₂[3][4] C₁₀H₁₂O₃[5][6]

Molecular Weight 273.12 g/mol [1] 273.12 g/mol [2]
215.04 g/mol [3]

[4]
180.20 g/mol [5]

CAS Number 148433-01-6[1] 148433-00-5[2] 34841-06-0[4]
1131-52-8[5][6]

[7]

Melting Point Not available Not available 51-54 °C 51-53 °C[6]

Boiling Point Not available Not available 162 °C
155 °C / 10

mmHg[6][7]

XLogP3 2.4[1][2] 2.4[2] Not available 1.7[5]

Spectroscopic Characterization Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

synthesized compounds. Below is a comparative summary of available spectroscopic data for

3-(3-Bromopropoxy)-4-methoxybenzaldehyde and its alternatives. Note: Experimental data

for the target compound is not readily available in public databases; therefore, a comparison is

made with its close isomer for which data exists.

Spectroscopic Data
3-(3-Bromopropoxy)-4-
methoxybenzaldehyde
(Computed/Predicted)

4-(3-Bromopropoxy)-3-
methoxybenzaldehyde
(Experimental)

¹³C NMR Spectra Data not available Available[2]

Mass Spectrometry (GC-MS) Data not available Available[2]

IR Spectra Data not available
Vapor Phase IR Spectra

Available[2]
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Experimental Protocols
The synthesis of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde is typically achieved via a

Williamson ether synthesis. This method involves the reaction of a phenoxide with a primary

alkyl halide.

Synthesis of 3-(3-Bromopropoxy)-4-
methoxybenzaldehyde
Materials:

Isovanillin (3-hydroxy-4-methoxybenzaldehyde)

1,3-Dibromopropane

Potassium Carbonate (K₂CO₃)

Acetone

Dichloromethane (CH₂Cl₂)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Brine

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

To a solution of isovanillin (1.0 eq) in acetone, add potassium carbonate (1.5 eq).

Add 1,3-dibromopropane (1.2 eq) to the reaction mixture.

Reflux the mixture for 24 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter off the inorganic

salts.
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Concentrate the filtrate under reduced pressure to obtain the crude product.

Dissolve the crude product in dichloromethane and wash with saturated sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

Purify the residue by column chromatography on silica gel using a suitable eluent system

(e.g., hexane/ethyl acetate) to afford the pure 3-(3-Bromopropoxy)-4-
methoxybenzaldehyde.

Visualized Workflows and Pathways
To further clarify the experimental and synthetic processes, the following diagrams are

provided.

Synthesis of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde

Isovanillin

K₂CO₃ / Acetone

1,3-Dibromopropane

3-(3-Bromopropoxy)-4-methoxybenzaldehyde

Williamson Ether
Synthesis

Click to download full resolution via product page

Caption: Synthetic route to 3-(3-Bromopropoxy)-4-methoxybenzaldehyde.
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Characterization Workflow for Product Validation

Synthesized Product

Column Chromatography

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry IR Spectroscopy

Data Analysis and
Structural Confirmation

Validated Product

Click to download full resolution via product page

Caption: Standard workflow for the characterization and validation of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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